Cas no 81438-46-2 (1-Octyne, 1-iodo-)

• Product Name: 1-Octyne, 1-iodo-
• CAS No: 81438-46-2
• MF: C₈H₁₃I
• MW: 236.093294858932
• CID: 703929
• PubChem ID: 10857425
• Update Time: 2025-04-19

1-Octyne, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Octyne, 1-iodo-
• 1-iodooct-1-yne
• DLYVHHMFVYQCEP-UHFFFAOYSA-N
• 1-iodo-1-octyne
• SCHEMBL4059174
• 81438-46-2
• DTXSID80446124
• 1-iodo-oct-1-yne

• Inchi： 1S/C8H13I/c1-2-3-4-5-6-7-8-9/h2-6H2,1H3
• InChI Key： DLYVHHMFVYQCEP-UHFFFAOYSA-N
• SMILES： IC#CCCCCCC

Computed Properties

• Exact Mass: 236.00620g/mol
• Monoisotopic Mass: 236.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų